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Compound of Interest

Compound Name: MtInhA-IN-1

Cat. No.: B12389430 Get Quote

Welcome to the technical support center for MtInhA-IN-1. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered when working with this potent inhibitor. Here, you will find

troubleshooting guides, frequently asked questions (FAQs), and detailed experimental

protocols to ensure the successful application of MtInhA-IN-1 in your in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is MtInhA-IN-1 and what is its mechanism of action?

MtInhA-IN-1 is a selective and orally active inhibitor of the Mycobacterium tuberculosis NADH-

dependent enoyl-acyl carrier protein reductase (MtInhA). This enzyme is a crucial component

of the type II fatty acid synthase (FAS-II) system, which is essential for the biosynthesis of

mycolic acids. Mycolic acids are unique, long-chain fatty acids that are integral to the

mycobacterial cell wall. By directly inhibiting MtInhA, MtInhA-IN-1 disrupts the mycolic acid

biosynthesis pathway, leading to a bacteriostatic effect against M. tuberculosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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